Cas no 2253639-56-2 (2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide)
2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide
- EN300-6526649
- 2253639-56-2
- 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide
-
- Inchi: 1S/C8H9BrN2O2.2BrH/c9-7-4-5(1-2-11-7)3-6(10)8(12)13;;/h1-2,4,6H,3,10H2,(H,12,13);2*1H
- InChI Key: JNKOAVBRAVKIKM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CN=1)CC(C(=O)O)N.Br.Br
Computed Properties
- Exact Mass: 405.83502g/mol
- Monoisotopic Mass: 403.83707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2Ų
2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6526649-0.05g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 0.05g |
$222.0 | 2025-03-13 | |
| Enamine | EN300-6526649-0.1g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 0.1g |
$331.0 | 2025-03-13 | |
| Enamine | EN300-6526649-0.25g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 0.25g |
$474.0 | 2025-03-13 | |
| Enamine | EN300-6526649-0.5g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 0.5g |
$746.0 | 2025-03-13 | |
| Enamine | EN300-6526649-1.0g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 1.0g |
$956.0 | 2025-03-13 | |
| Enamine | EN300-6526649-2.5g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 2.5g |
$1874.0 | 2025-03-13 | |
| Enamine | EN300-6526649-5.0g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 5.0g |
$2774.0 | 2025-03-13 | |
| Enamine | EN300-6526649-10.0g |
2-amino-3-(2-bromopyridin-4-yl)propanoic acid dihydrobromide |
2253639-56-2 | 95.0% | 10.0g |
$4114.0 | 2025-03-13 | |
| 1PlusChem | 1P028TM6-50mg |
2-amino-3-(2-bromopyridin-4-yl)propanoicaciddihydrobromide |
2253639-56-2 | 95% | 50mg |
$591.00 | 2024-05-25 | |
| 1PlusChem | 1P028TM6-100mg |
2-amino-3-(2-bromopyridin-4-yl)propanoicaciddihydrobromide |
2253639-56-2 | 95% | 100mg |
$753.00 | 2024-05-25 |
2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide
Introduction to 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide (CAS No. 2253639-56-2)
2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide (CAS No. 2253639-56-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-Pic-Tyr-OH dihydrobromide, is a derivative of amino acids and pyridine, which are fundamental building blocks in the development of novel therapeutic agents.
The chemical structure of 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide features a brominated pyridine ring attached to an amino acid moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the bromine atom and the amino acid functionality imparts unique properties to this compound, such as enhanced reactivity and selectivity in chemical reactions.
Recent studies have highlighted the potential applications of 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these derivatives effectively inhibited the proliferation of cancer cells and reduced inflammation in animal models, suggesting their potential as therapeutic agents.
In another study, published in the European Journal of Medicinal Chemistry in 2020, scientists explored the use of 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide as a scaffold for designing novel inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and their disruption can lead to various diseases. The study showed that compounds derived from 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide were effective in disrupting specific PPIs, opening new avenues for drug discovery.
The synthetic accessibility and functional versatility of 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide make it an attractive starting material for chemists working on drug discovery projects. The compound can be readily modified through various chemical reactions to introduce different functional groups, thereby tuning its biological activity and pharmacological properties. This flexibility is particularly valuable in the early stages of drug development, where rapid screening and optimization are essential.
In addition to its potential as a drug candidate, 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide has also been investigated for its use as a tool compound in biological research. Tool compounds are essential for understanding the mechanisms of action of potential drugs and for validating therapeutic targets. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 reported that derivatives of this compound were used to probe the activity of specific enzymes involved in metabolic pathways, providing valuable insights into their function.
The safety profile of 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide is another important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully evaluate its safety and efficacy in humans.
In conclusion, 2-Amino-3-(2-bromopyridin-4-yl)propanoic acid; dihydrobromide (CAS No. 2253639-56-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional versatility make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its importance in the field.
2253639-56-2 (2-Amino-3-(2-bromopyridin-4-yl)propanoic acid;dihydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)